Cas no 2034271-83-3 (2-cyclopentyloxy-N-ethyl-N-(2-methylphenyl)pyridine-4-carboxamide)

• Product name: 2-cyclopentyloxy-N-ethyl-N-(2-methylphenyl)pyridine-4-carboxamide
• CAS No: 2034271-83-3
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 5550328

2-cyclopentyloxy-N-ethyl-N-(2-methylphenyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyloxy-N-ethyl-N-(2-methylphenyl)pyridine-4-carboxamide

• Inchi： 1S/C20H24N2O2/c1-3-22(18-11-7-4-8-15(18)2)20(23)16-12-13-21-19(14-16)24-17-9-5-6-10-17/h4,7-8,11-14,17H,3,5-6,9-10H2,1-2H3
• InChI Key： AFCFHFBFRPWHAU-UHFFFAOYSA-N
• SMILES： C1(OC2CCCC2)=NC=CC(C(N(CC)C2=CC=CC=C2C)=O)=C1

Additional information on 2-cyclopentyloxy-N-ethyl-N-(2-methylphenyl)pyridine-4-carboxamide

Recent Advances in the Study of 2-cyclopentyloxy-N-ethyl-N-(2-methylphenyl)pyridine-4-carboxamide (CAS: 2034271-83-3)

The compound 2-cyclopentyloxy-N-ethyl-N-(2-methylphenyl)pyridine-4-carboxamide (CAS: 2034271-83-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that 2-cyclopentyloxy-N-ethyl-N-(2-methylphenyl)pyridine-4-carboxamide exhibits high affinity for certain receptor proteins, which may underlie its pharmacological effects. These interactions have been studied using advanced techniques such as X-ray crystallography and molecular docking simulations, providing detailed insights into the binding modes and conformational changes induced by the compound.

In addition to its structural and mechanistic studies, recent research has also explored the compound's potential therapeutic applications. Preclinical trials have demonstrated its efficacy in modulating specific pathways implicated in inflammatory and neurodegenerative diseases. For instance, studies have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to cross the blood-brain barrier has sparked interest in its use for treating central nervous system disorders.

Another significant aspect of the research has been the optimization of the compound's pharmacokinetic profile. Scientists have synthesized various analogs of 2-cyclopentyloxy-N-ethyl-N-(2-methylphenyl)pyridine-4-carboxamide to improve its bioavailability and reduce potential side effects. These efforts have led to the identification of derivatives with enhanced metabolic stability and reduced toxicity, paving the way for further development into viable drug candidates.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as dose-dependent toxicity and off-target effects need to be addressed through rigorous preclinical and clinical testing. Nevertheless, the growing body of research underscores the potential of 2-cyclopentyloxy-N-ethyl-N-(2-methylphenyl)pyridine-4-carboxamide as a valuable tool in drug discovery and development.

In conclusion, the latest research on 2-cyclopentyloxy-N-ethyl-N-(2-methylphenyl)pyridine-4-carboxamide (CAS: 2034271-83-3) highlights its multifaceted potential in chemical biology and pharmaceutical applications. Continued investigation into its mechanism of action, therapeutic efficacy, and safety profile will be crucial for realizing its full potential in clinical settings. The compound represents a promising avenue for future drug development, particularly in areas with unmet medical needs.